2-((4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(4-bromophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18BrN3O2S/c1-13-3-6-16(11-14(13)2)23-18(25)12-27-19-20(26)24(10-9-22-19)17-7-4-15(21)5-8-17/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key: OUQJCECRWUAKQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Br)C
• Molecular Formula: C20H18BrN3O2S
• Molecular Weight: 444.3 g/mol

Description

2-((4-(4-bromophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18BrN3O2S and its molecular weight is 444.35. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Chloroacetamide Derivatives in Herbicide Application

  Chloroacetamide compounds, including derivatives similar to the chemical , have been utilized as herbicides for controlling annual grasses and broad-leaved weeds in various crops (Weisshaar & Böger, 1989).

• Heterocyclic Compound Synthesis

  Studies have demonstrated the synthesis and structural analysis of similar compounds, highlighting their potential in creating new chemical entities for varied applications (Skladchikov, Suponitskii, & Gataullin, 2013).

Biological Activities and Pharmacological Potential

• Antibacterial and Anti-inflammatory Properties

  Research has shown that derivatives of similar chemical structures exhibit antibacterial and anti-inflammatory activities, suggesting potential medical applications (Sunder & Maleraju, 2013).

• Anticonvulsant Properties

  Certain acetamide derivatives have been studied for their anticonvulsant properties, indicating a potential role in neurological disorders treatment (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

• Antimicrobial and Hemolytic Activity

  Some acetamide derivatives have been evaluated for antimicrobial activities, showing effectiveness against various microbial species. This suggests potential use in developing new antimicrobial agents (Gul et al., 2017).

Molecular Conformations and Crystallography

• Molecular Conformation Studies: Research on similar compounds has provided insights into different molecular conformations and hydrogen bonding, which are essential for understanding chemical interactions and stability (Narayana et al., 2016).